Cas no 2228548-44-3 (2-(azetidin-3-yloxy)-4-bromo-6-fluorophenol)

• Product Name: 2-(azetidin-3-yloxy)-4-bromo-6-fluorophenol
• CAS No: 2228548-44-3
• MF: C₉H₉BrFNO₂
• MW: 262.075665235519
• CID: 6122819
• PubChem ID: 165781604
• Update Time: 2025-10-28

2-(azetidin-3-yloxy)-4-bromo-6-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(azetidin-3-yloxy)-4-bromo-6-fluorophenol
• EN300-1938070
• 2228548-44-3

• Inchi： 1S/C9H9BrFNO2/c10-5-1-7(11)9(13)8(2-5)14-6-3-12-4-6/h1-2,6,12-13H,3-4H2
• InChI Key： VBOSFXZNDNNGKF-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)OC1CNC1)O)F

Computed Properties

• Exact Mass: 260.98007g/mol
• Monoisotopic Mass: 260.98007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 41.5Ų

Additional information on 2-(azetidin-3-yloxy)-4-bromo-6-fluorophenol

Introduction to 2-(azetidin-3-yloxy)-4-bromo-6-fluorophenol (CAS No: 2228548-44-3)

2-(azetidin-3-yloxy)-4-bromo-6-fluorophenol, identified by the Chemical Abstracts Service Number (CAS No) 2228548-44-3, is a significant compound in the realm of pharmaceutical chemistry. This molecule, featuring a phenol core substituted with an azetidine ring and halogen atoms, has garnered attention due to its potential applications in medicinal chemistry and drug development. The structural attributes of this compound make it a promising candidate for further exploration in synthetic chemistry and pharmacological research.

The structural formula of 2-(azetidin-3-yloxy)-4-bromo-6-fluorophenol consists of a benzene ring substituted at the 4-position with a bromine atom and at the 6-position with a fluorine atom. The presence of these halogens introduces electronic and steric effects that can influence the reactivity and binding properties of the molecule. Additionally, the azetidine ring, a five-membered heterocyclic structure, contributes to the compound's complexity and its potential for diverse biological interactions.

In recent years, there has been growing interest in halogenated phenols due to their broad spectrum of biological activities. These compounds have been investigated for their antimicrobial, anti-inflammatory, and anticancer properties. The introduction of both bromine and fluorine atoms into the phenol structure enhances its lipophilicity and metabolic stability, making it an attractive scaffold for drug design. The azetidin-3-yloxy moiety further expands the structural diversity, allowing for modifications that can optimize pharmacokinetic profiles.

One of the most compelling aspects of 2-(azetidin-3-yloxy)-4-bromo-6-fluorophenol is its potential as a precursor in the synthesis of more complex pharmaceutical agents. The azetidine ring is known to be a versatile scaffold in medicinal chemistry, often incorporated into drugs to improve solubility and bioavailability. By linking this ring to a phenolic backbone modified with halogen atoms, researchers can create molecules with enhanced binding affinity to biological targets. This has led to several studies exploring its derivatives as inhibitors or modulators of key enzymes and receptors involved in various diseases.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 2-(azetidin-3-yloxy)-4-bromo-6-fluorophenol for their pharmacological potential. Molecular docking studies have shown that this compound can interact with multiple protein targets, suggesting its utility in treating conditions such as cancer, neurodegenerative disorders, and infectious diseases. The ability to predict these interactions computationally has significantly accelerated the drug discovery process, allowing researchers to prioritize compounds based on their predicted efficacy and safety profiles.

The synthesis of 2-(azetidin-3-yloxy)-4-bromo-6-fluorophenol involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated phenols followed by coupling with azetidine derivatives. Advances in catalytic methods have made these reactions more efficient and environmentally friendly, reducing the need for hazardous reagents and minimizing waste generation.

In conclusion, 2-(azetidin-3-yloxy)-4-bromo-6-fluorophenol (CAS No: 2228548-44-3) represents a promising area of research in pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further investigation. As our understanding of molecular interactions continues to grow, compounds like this are expected to play a crucial role in the development of novel therapeutic agents that address unmet medical needs.